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Compound of Interest

Compound Name: BX048

Cat. No.: B15554238

This document provides crucial safety protocols and detailed disposal procedures for the
BX048, a high-strength neodymium block magnet. Adherence to these guidelines is vital for
ensuring a safe laboratory environment and responsible waste management. This information
is intended for researchers, scientists, and drug development professionals who may
encounter such materials in their work.

l. Quantitative Data Summary

The physical and magnetic properties of the BX048 neodymium magnet are summarized in the
table below. These characteristics underscore the importance of the handling precautions
outlined in this guide.

Property Value

Material Neodymium Iron Boron (NdFeB), Grade N42
Dimensions 1" x 1/4" x 1/2" (25.4 mm x 6.35 mm x 12.7 mm)
Coating Nickel (Ni-Cu-Ni)

Magnetization Through Thickness

Pull Force Approximately 18.71 Ibs

Weight 0.542 0z (15.37 g)

Magnetic Field Strength ~5876 Gauss
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Il. Safety and Handling Protocols

Neodymium magnets are powerful and require careful handling to prevent injury and damage
to sensitive equipment. The primary hazards associated with BX048 are detailed below.
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Hazard

Description

Mitigation Measures

Strong Magnetic Field

Can interfere with or damage
electronic devices (e.g.,
computers, cell phones),
magnetic storage media (e.g.,
credit cards, ID cards), and
medical implants like
pacemakers.[1][2][3][4]

Maintain a safe distance (at
least 20cm) between the
magnet and any magnetically
sensitive items.[1] Individuals
with pacemakers or other
implanted medical devices
should avoid handling these

magnets.[3][4]

Pinching and Crushing

The strong attractive force can
cause magnets to snap
together unexpectedly, leading
to severe pinching of skin and
fingers, potentially causing
blood blisters, cuts, or even
broken bones with larger
magnets.[1][3][5]

Always wear protective gloves
when handling magnets.[1][5]
Handle magnets one at a time
and keep them a safe distance
from each other and from

ferrous materials.

Brittleness and Shattering

Neodymium magnets are
brittle and can chip or shatter if
allowed to slam together. This

can create sharp, flying debris.

[213][4][5]

Wear safety goggles or other
suitable eye protection when

handling magnets.[2][3] Avoid
forceful impacts between

magnets.

Flammability of Dust

Dust and powder from
neodymium magnets are
highly flammable and can
ignite easily.[2][4][5]

Never attempt to drill or
machine neodymium magnets
without proper equipment and
coolant, as the resulting dust is
a fire hazard.[1][4]

Ingestion Hazard

If multiple magnets are
swallowed, they can attract
each other through the
intestinal walls, causing severe
internal injury and posing a
life-threatening risk.[1][3][4]

Keep all neodymium magnets
out of the reach of children.[1]

[3] These are not toys.
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The nickel coating can cause Individuals with a known nickel
) an allergic reaction in sensitive  allergy should avoid direct,
Nickel Allergy individuals, resulting in a skin prolonged contact with the
rash.[4][6] magnet.[4]

lll. Proper Disposal Procedures

Proper disposal of BX048 magnets is critical to prevent environmental harm and safety risks
associated with their strong magnetic fields. Throwing these magnets into general waste is not
recommended.[7][8]

Step-by-Step Disposal Workflow:

» Assess Reuse Potential: Before disposal, determine if the magnet can be repurposed for
other applications within the laboratory or donated to educational institutions for
demonstrations.[8][9]

« ldentify Recycling Options: The preferred disposal method is recycling. Contact your
institution's environmental health and safety (EHS) department or a specialized e-waste or
magnet recycling facility.[7][9][10] These facilities have processes to recover the valuable
rare earth elements.[9][11]

e Prepare for Shipment/Collection:

o Labeling: Clearly label the container as containing "Scrap Neodymium Magnets" to
prevent mishandling.[10]

o Packaging: If shipping or awaiting collection, place the magnet in a container lined with
shielding material (e.g., steel sheets) to contain the magnetic field.[12] Use non-magnetic
spacers (e.g., wood, plastic) if packaging multiple magnets.[2][5]

» Professional Demagnetization: Federal regulations may require that strong magnets be
thermally demagnetized before disposal.[7][8] This process involves heating the magnet to
its Curie temperature and should only be performed by professionals at a designated facility.

[7]
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o Last Resort: Landfill Disposal: If recycling is not an option, the magnet must be packaged
securely to neutralize its magnetic field before being sent to a landfill. Place the magnet
inside a steel container to prevent it from attracting to and damaging waste processing
equipment.[7][12]

IV. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of a
BX048 neodymium magnet.

Start: BX048 Magnet
for Disposal

Yes epurpose or Donate
S .

Canitbe Yes ackage Securely wi Send for Recycling &

repurposed? iielding & Labelin Rare Earth Recovery

Last Resort: Place in a Steel
Prepare for Landfill Container to Shield Field

Click to download full resolution via product page

Caption: Decision workflow for the safe and responsible disposal of BX048 magnets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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